Sildenafil

Description

Sildenafil is a phosphodiesterase-5 (PDE5) inhibitor medication primarily used to treat erectile dysfunction and pulmonary hypertension . In cases of erectile dysfunction, sildenafil temporarily increases blood flow to the penis during sexual stimulation, facilitating the ability to achieve and sustain an erection . For pulmonary hypertension, sildenafil relaxes blood vessels in the chest, increasing blood supply to the lungs and reducing the heart's workload . Originally discovered in 1989 by Pfizer during research for an angina treatment, sildenafil was approved for medical use in the United States and the European Union in 1998 . It can be administered orally, intravenously, or sublingually, with oral ingestion typically showing effects within twenty minutes that last for about two hours .

Sildenafil functions by inhibiting PDE5, an enzyme that promotes the breakdown of cGMP, which regulates blood flow in the penis and also results in the dilation of blood vessels in the lungs . The drug requires sexual arousal to be effective for erectile dysfunction and does not independently cause or increase sexual arousal . Sildenafil is marketed under various brand names, including Viagra, Revatio, and Vizarsin . While sildenafil is effective for its approved uses, it may cause side effects such as headaches, flushing, and, rarely, more serious issues like vision problems or hearing loss . It is contraindicated for individuals taking nitric oxide donors like nitroglycerin due to the risk of a significant drop in blood pressure .

Similar compounds in the PDE5 inhibitor class include tadalafil (Cialis) and vardenafil (Levitra) . These medications also facilitate increased blood flow for treating erectile dysfunction but differ in duration of effect and specific uses . Sildenafil has also been explored for off-label uses, including treating Raynaud's phenomenon and altitude sickness, although its effectiveness for these conditions is still under investigation .

• CAS No.: 139755-83-2
• Product Name: Sildenafil
• Molecular Formula: C22H30N6O4S
• Molecular Weight: 474.6 g/mol
• IUPAC Name: 5-[2-ethoxy-5-(4-methylpiperazin-1-yl)sulfonylphenyl]-1-methyl-3-propyl-6H-pyrazolo[4,3-d]pyrimidin-7-one
• Standard InChI: InChI=1S/C22H30N6O4S/c1-5-7-17-19-20(27(4)25-17)22(29)24-21(23-19)16-14-15(8-9-18(16)32-6-2)33(30,31)28-12-10-26(3)11-13-28/h8-9,14H,5-7,10-13H2,1-4H3,(H,23,24,29)
• Standard InChIKey: BNRNXUUZRGQAQC-UHFFFAOYSA-N
• SMILES: CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C
• Canonical SMILES: CCCC1=NN(C2=C1N=C(NC2=O)C3=C(C=CC(=C3)S(=O)(=O)N4CCN(CC4)C)OCC)C
• Appearance: Assay:≥98%A crystalline solid
• Synonyms: Revatio, UK-92480, Viagra
• Reference: Boolell M, Allen MJ, Ballard SA, Gepi-Attee S, Muirhead GJ, Naylor AM, Osterloh IH, Gingell C: Sildenafil: an orally active type 5 cyclic GMP-specific phosphodiesterase inhibitor for the treatment of penile erectile dysfunction. Int J Impot Res. 1996 Jun;8(2):47-52. [PMID:8858389]; Cheitlin MD, Hutter AM Jr, Brindis RG, Ganz P, Kaul S, Russell RO Jr, Zusman RM: ACC/AHA expert consensus document. Use of sildenafil (Viagra) in patients with cardiovascular disease. American College of Cardiology/American Heart Association. J Am Coll Cardiol. 1999 Jan;33(1):273-82. [PMID:9935041]; Fries R, Shariat K, von Wilmowsky H, Bohm M: Sildenafil in the treatment of Raynaud's phenomenon resistant to vasodilatory therapy. Circulation. 2005 Nov 8;112(19):2980-5. [PMID:16275885]; Unegbu C, Noje C, Coulson JD, Segal JB, Romer L: Pulmonary Hypertension Therapy and a Systematic Review of Efficacy and Safety of PDE-5 Inhibitors. Pediatrics. 2017 Mar;139(3). pii: peds.2016-1450. doi: 10.1542/peds.2016-1450. [PMID:28235796]; Gong B, Ma M, Xie W, Yang X, Huang Y, Sun T, Luo Y, Huang J: Direct comparison of tadalafil with sildenafil for the treatment of erectile dysfunction: a systematic review and meta-analysis. Int Urol Nephrol. 2017 Oct;49(10):1731-1740. doi: 10.1007/s11255-017-1644-5. Epub 2017 Jul 24. [PMID:28741090]; Nichols DJ, Muirhead GJ, Harness JA: Pharmacokinetics of sildenafil after single oral doses in healthy male subjects: absolute bioavailability, food effects and dose proportionality. Br J Clin Pharmacol. 2002;53 Suppl 1:5S-12S. [PMID:11879254]; Goldstein I, Burnett AL, Rosen RC, Park PW, Stecher VJ: The Serendipitous Story of Sildenafil: An Unexpected Oral Therapy for Erectile Dysfunction. Sex Med Rev. 2019 Jan;7(1):115-128. doi: 10.1016/j.sxmr.2018.06.005. Epub 2018 Oct 6. [PMID:30301707]; Electronic Medicines Compendium: Sildenafil 25mg, 50mg, 100mg film-coated tablets Monograph; Electronic Medicines Compendium: Revatio (sildenafil citrate) 20 mg film-coated tablets Monograph; Forbes: With Viagra Now Available Over-The-Counter In The U.K., Will The U.S. Follow Suit?
• PubChem Compound: 135398744
• Last Modified: Sep 13 2023